lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate
Overview
Description
Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate (LDFS) is an organic compound that has been studied for its potential applications in scientific research. LDFS is a fluorinated sulfinate ester that has the ability to act as a chelating agent for lithium ions, making it a valuable tool for a variety of experiments. The purpose of
Scientific Research Applications
Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate has been used in a variety of scientific research applications, including as a chelating agent for lithium ions. It has been used to study the effects of lithium ions on biochemical and physiological processes, as well as to study the effects of other compounds on the same processes. Additionally, lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate has been used to study the effects of lithium ions on the structure and function of proteins, as well as to study the effects of other compounds on the same proteins.
Mechanism of Action
Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate acts as a chelating agent for lithium ions, which means that it binds to the lithium ions and prevents them from reacting with other molecules. The binding of the lithium ions to lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate allows them to be transported to the desired location in the body, where they can then be used to study the effects of lithium ions on biochemical and physiological processes.
Biochemical and Physiological Effects
Lithium ions have been studied for their effects on a variety of biochemical and physiological processes. Lithium ions have been shown to modulate the activity of certain enzymes, as well as to regulate the activity of certain hormones. Additionally, lithium ions have been shown to have an effect on the structure and function of proteins, as well as to influence the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate has several advantages for lab experiments. It is simple and cost-effective to synthesize, and it is able to bind to lithium ions and prevent them from reacting with other molecules. Additionally, lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate is able to transport the lithium ions to the desired location in the body. However, there are some limitations to the use of lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate for lab experiments. It is not able to bind to all types of lithium ions, and it is not able to transport all types of lithium ions to the desired location in the body. Additionally, lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate is not able to bind to certain proteins or modulate their activity.
Future Directions
There are several potential future directions for the use of lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate in scientific research. One potential direction is to develop new synthesis methods that are more efficient and cost-effective. Additionally, new methods could be developed to improve the binding of lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate to lithium ions, as well as to improve its ability to transport lithium ions to the desired location in the body. Furthermore, new methods could be developed to improve its ability to bind to certain proteins and modulate their activity. Finally, new methods could be developed to study the effects of lithium ions on biochemical and physiological processes, as well as to study the effects of other compounds on the same processes.
Synthesis Methods
Lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate can be synthesized using a variety of methods, but the most common method is a two-step reaction. The first step involves the reaction of 3-fluorobenzene-1-sulfinic acid with difluoromethylmagnesium bromide, which produces an intermediate compound. The second step involves the reaction of the intermediate compound with lithium chloride, which produces lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate. This two-step method is simple, efficient, and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate involves the reaction of 4-(difluoromethyl)-3-fluorobenzenesulfonyl chloride with lithium sulfinate.", "Starting Materials": [ "4-(difluoromethyl)-3-fluorobenzenesulfonyl chloride", "Lithium sulfinate" ], "Reaction": [ "Add 4-(difluoromethyl)-3-fluorobenzenesulfonyl chloride to a flask containing anhydrous tetrahydrofuran (THF) and stir for 30 minutes.", "Slowly add lithium sulfinate to the flask while stirring continuously.", "Heat the reaction mixture to 60°C and stir for 4 hours.", "Cool the reaction mixture to room temperature and filter the precipitate.", "Wash the precipitate with diethyl ether and dry under vacuum to obtain lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate as a white solid." ] } | |
CAS RN |
2639440-21-2 |
Product Name |
lithium(1+) 4-(difluoromethyl)-3-fluorobenzene-1-sulfinate |
Molecular Formula |
C7H4F3LiO2S |
Molecular Weight |
216.1 |
Purity |
95 |
Origin of Product |
United States |
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